1-Ethyl-1,4-dihydro-4-oxo(1,3)dioxolo(4,5-g)cinnoline-3-carbonitrile

• IUPAC Name: 1-ethyl-4-oxo-[1,3]dioxolo[4,5-g]cinnoline-3-carbonitrile
• InChI: InChI=1S/C12H9N3O3/c1-2-15-9-4-11-10(17-6-18-11)3-7(9)12(16)8(5-13)14-15/h3-4H,2,6H2,1H3
• InChI Key: ZJNYDFMLLCPHFY-UHFFFAOYSA-N
• Canonical SMILES: CCN1C2=CC3=C(C=C2C(=O)C(=N1)C#N)OCO3
• Molecular Formula: C12H9N3O3
• DSSTOX Substance ID: DTXSID60182816
• Molecular Weight: 243.22 g/mol
• CAS RN: 28657-79-6

Description

“1-Ethyl-1,4-dihydro-4-oxo(1,3)dioxolo(4,5-g)cinnoline-3-carbonitrile” is a chemical compound with the molecular formula C12H9N3O3. It is also known as "1-Ethyl-3-cyano-6,7-methylenedioxy-4-cinnolone".

Molecular Structure Analysis

The molecular structure of this compound is represented by the formula C12H9N3O3. The molecular weight is 243.2182.

Scientific Research Applications

Crystal Structure and Molecular Properties

1-Ethyl-1,4-dihydro-4-oxo(1,3)dioxolo(4,5-g)cinnoline-3-carbonitrile has been studied for its crystal structure and molecular properties. Rosales et al. (1985) detailed the structure of a related compound, cinoxacin, showing a nearly planar three-ring system with specific bond angles and distances. This study provides foundational knowledge about the molecular geometry and intermolecular interactions of such compounds (Rosales, Toscano, Barba-Behrens, & García, 1985).

Coordination Chemistry

Research by Ruiz et al. (1999) and Ruiz et al. (1993) explored the coordination chemistry of cinoxacin, which is closely related to the chemical . They reported the formation of metal complexes with copper, detailing the octahedral geometry and coordination bonds. These studies are significant for understanding the coordination capabilities and potential applications in metal complexation (Ruiz, Ortiz, Perelló, & Castiñeiras, 1999); (Ruiz, Ortiz, Perelló, Castiñeiras, & Quirós, 1993).

Microbial Transformation

The transformation of cinoxacin by the fungus Beauveria bassiana was investigated by Parshikov et al. (2002). They discovered the fungus's ability to metabolize cinoxacin, forming different metabolites. This research is crucial for understanding the biotransformation pathways of such compounds (Parshikov, Moody, Heinze, Freeman, Williams, & Sutherland, 2002).

Green Synthesis Techniques

The work of Hameed et al. (2017) presented a green and efficient method for synthesizing polyfunctionally substituted cinnolines, which include compounds structurally similar to the chemical . This research contributes to the development of environmentally friendly synthetic routes for such compounds (Hameed, Ahmed, Fattah, Andrade, & Sadek, 2017).

Novel Synthesis Approaches

Research by Hasegawa et al. (2008) explored novel synthesis methods for cinnolines, offering new pathways and insights into the synthesis of these compounds. Such studies are crucial for advancing synthetic chemistry and finding more efficient ways to produce these chemicals (Hasegawa, Kimura, Arai, & Nishida, 2008).

Application in Polymer Chemistry

The study by Vergaelen et al. (2020) on the use of ethyl acetate for synthesizing poly(2-ethyl-2-oxazoline) highlights the relevance of similar ethyl-substituted compounds in polymer chemistry. This research points to potential applications in biomedical fields and environmental considerations (Vergaelen, Verbraeken, Van Guyse, Podevyn, Tigrine, Rosa, Monnery, & Hoogenboom, 2020).